molecular formula C10H9ClO3 B14829908 2-Chloro-3-cyclopropoxybenzoic acid

2-Chloro-3-cyclopropoxybenzoic acid

Cat. No.: B14829908
M. Wt: 212.63 g/mol
InChI Key: UTFSVWSIQQMSDI-UHFFFAOYSA-N
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Description

2-Chloro-3-cyclopropoxybenzoic acid is a substituted benzoic acid derivative characterized by a chlorine atom at the 2-position and a cyclopropoxy group (a three-membered cyclic ether) at the 3-position of the benzene ring. This structural configuration confers unique physicochemical properties, such as enhanced lipophilicity compared to simpler benzoic acid derivatives, which may influence its solubility, bioavailability, and reactivity.

Properties

Molecular Formula

C10H9ClO3

Molecular Weight

212.63 g/mol

IUPAC Name

2-chloro-3-cyclopropyloxybenzoic acid

InChI

InChI=1S/C10H9ClO3/c11-9-7(10(12)13)2-1-3-8(9)14-6-4-5-6/h1-3,6H,4-5H2,(H,12,13)

InChI Key

UTFSVWSIQQMSDI-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC=CC(=C2Cl)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-cyclopropoxybenzoic acid typically involves the following steps:

    Starting Material: The synthesis begins with 2-chlorobenzoic acid.

    Cyclopropanation: The 2-chlorobenzoic acid undergoes a cyclopropanation reaction to introduce the cyclopropoxy group at the third position. This can be achieved using cyclopropyl bromide in the presence of a base such as potassium carbonate.

    Oxidation: The intermediate product is then oxidized to form 2-Chloro-3-cyclopropoxybenzoic acid.

Industrial Production Methods

Industrial production methods for 2-Chloro-3-cyclopropoxybenzoic acid may involve large-scale cyclopropanation and oxidation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of catalysts and optimized reaction conditions can further enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

    Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

    Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

    Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Common Reagents and Conditions

    Substitution: Reagents such as sodium amide or thiolates in polar aprotic solvents.

    Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic conditions.

    Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Major Products

    Substitution: Formation of substituted benzoic acid derivatives.

    Oxidation: Formation of quinones or other oxidized products.

    Reduction: Formation of alcohols or aldehydes.

Scientific Research Applications

2-Chloro-3-cyclopropoxybenzoic acid has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential use in drug development and pharmaceutical research.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxybenzoic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Comparison

The table below highlights key structural differences and similarities between 2-chloro-3-cyclopropoxybenzoic acid and related compounds:

Compound Name Substituents (Position) Functional Groups Molecular Weight (g/mol) Key Applications
2-Chloro-3-cyclopropoxybenzoic acid Cl (2), cyclopropoxy (3) Carboxylic acid, ether ~200.6* Pharmaceutical intermediate
2-Chlorobenzoic acid Cl (2) Carboxylic acid 156.57 Dye synthesis, corrosion inhibitor
Diclofenac sodium Cl (2,6), NHPh (1) Carboxylic acid, aryl amine 318.13 NSAID (anti-inflammatory)
Clotrimazole Cl (2), imidazole (1) Azole, aryl chloride 344.84 Antifungal agent

*Estimated based on structural analogs.

Key Observations :

  • Unlike diclofenac, which has two chlorine atoms and an aryl amine group for COX enzyme inhibition, the cyclopropoxy substituent in the target compound may favor interactions with non-polar biological targets .

Physicochemical Properties

Limited experimental data are available for the target compound, but inferences can be drawn from analogs:

  • Solubility : The cyclopropoxy group likely reduces water solubility compared to 2-chlorobenzoic acid (which is moderately soluble in water). This property may necessitate formulation adjustments for pharmaceutical use.
  • Acidity (pKa) : The electron-withdrawing chlorine atom at position 2 lowers the pKa of the carboxylic acid group, enhancing acidity relative to unsubstituted benzoic acid.

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